Cas no 1934517-18-6 (CID 130800008)
CID 130800008 Chemical and Physical Properties
Names and Identifiers
-
- CID 130800008
- 4-Pyrimidinecarboxylic acid, 2-(tetrahydro-5-methyl-2-furanyl)-
-
- Inchi: 1S/C10H12N2O3/c1-6-2-3-8(15-6)9-11-5-4-7(12-9)10(13)14/h4-6,8H,2-3H2,1H3,(H,13,14)
- InChI Key: DNPMPUUKOSJXTH-UHFFFAOYSA-N
- SMILES: C1(C2CCC(C)O2)=NC=CC(C(O)=O)=N1
Experimental Properties
- Density: 1.278±0.06 g/cm3(Predicted)
- Boiling Point: 390.8±32.0 °C(Predicted)
- pka: 2.74±0.10(Predicted)
CID 130800008 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-685986-0.05g |
2-(5-methyloxolan-2-yl)pyrimidine-4-carboxylic acid |
1934517-18-6 | 95.0% | 0.05g |
$768.0 | 2025-03-12 | |
| Enamine | EN300-685986-0.1g |
2-(5-methyloxolan-2-yl)pyrimidine-4-carboxylic acid |
1934517-18-6 | 95.0% | 0.1g |
$804.0 | 2025-03-12 | |
| Enamine | EN300-685986-0.25g |
2-(5-methyloxolan-2-yl)pyrimidine-4-carboxylic acid |
1934517-18-6 | 95.0% | 0.25g |
$840.0 | 2025-03-12 | |
| Enamine | EN300-685986-0.5g |
2-(5-methyloxolan-2-yl)pyrimidine-4-carboxylic acid |
1934517-18-6 | 95.0% | 0.5g |
$877.0 | 2025-03-12 | |
| Enamine | EN300-685986-1.0g |
2-(5-methyloxolan-2-yl)pyrimidine-4-carboxylic acid |
1934517-18-6 | 95.0% | 1.0g |
$914.0 | 2025-03-12 | |
| Enamine | EN300-685986-2.5g |
2-(5-methyloxolan-2-yl)pyrimidine-4-carboxylic acid |
1934517-18-6 | 95.0% | 2.5g |
$1791.0 | 2025-03-12 | |
| Enamine | EN300-685986-5.0g |
2-(5-methyloxolan-2-yl)pyrimidine-4-carboxylic acid |
1934517-18-6 | 95.0% | 5.0g |
$2650.0 | 2025-03-12 | |
| Enamine | EN300-685986-10.0g |
2-(5-methyloxolan-2-yl)pyrimidine-4-carboxylic acid |
1934517-18-6 | 95.0% | 10.0g |
$3929.0 | 2025-03-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01110434-1g |
2-(5-Methyloxolan-2-yl)pyrimidine-4-carboxylic acid |
1934517-18-6 | 95% | 1g |
¥5481.0 | 2023-03-19 |
CID 130800008 Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on CID 130800008
Chemical Profile of CAS No 1934517-18-6 and Product Name CID 130800008
The compound with the chemical identifier CAS No 1934517-18-6 and the product name CID 130800008 represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential therapeutic applications. As a synthetic intermediate, it plays a pivotal role in the development of novel bioactive molecules, particularly in the realm of drug discovery and medicinal chemistry.
Recent research has highlighted the compound's role as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. Its molecular framework, characterized by a complex heterocyclic system, enables high selectivity for interacting with specific enzyme targets. This has made it an attractive candidate for further derivatization, leading to compounds with enhanced pharmacological profiles.
In the context of modern drug development, the compound's ability to modulate protein-protein interactions has been extensively studied. Preliminary in vitro assays have demonstrated its potential in disrupting aberrant signaling cascades associated with inflammatory and oncogenic processes. These findings align with the growing interest in structure-based drug design, where precise molecular interactions are leveraged to develop therapeutics with minimal side effects.
The synthesis of CAS No 1934517-18-6 involves multi-step organic transformations, showcasing the ingenuity of synthetic chemists in constructing intricate molecular architectures. The process typically employs advanced catalytic systems that enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards. This underscores the importance of robust synthetic methodologies in translating laboratory discoveries into viable drug candidates.
One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have successfully incorporated it into various scaffolds, resulting in molecules with diverse biological activities. For instance, derivatives of CID 130800008 have shown promise in preclinical studies as inhibitors of kinases involved in cancer progression. These studies not only validate its utility but also open new avenues for therapeutic intervention.
The computational modeling of CAS No 1934517-18-6 has further elucidated its binding interactions with target proteins. Advanced techniques such as molecular dynamics simulations and crystallographic studies have provided insights into its mechanism of action. These data are crucial for optimizing lead compounds during the drug discovery pipeline, ensuring that subsequent analogs exhibit improved efficacy and safety.
The regulatory landscape for such compounds is governed by stringent guidelines to ensure their safe handling and application. While CID 130800008 is not classified as a hazardous or controlled substance, adherence to good manufacturing practices (GMP) is essential to maintain consistency and quality across batches. This aligns with global standards aimed at fostering innovation while prioritizing patient safety.
Future directions in research may explore the use of CAS No 1934517-18-6 as a scaffold for developing next-generation therapeutics. The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery workflows has accelerated the identification of novel bioactive molecules derived from existing structures. This synergy between computational chemistry and experimental synthesis promises to enhance the efficiency of developing new drugs.
In conclusion, CAS No 1934517-18-6 and CID 130800008 exemplify the cutting-edge advancements in pharmaceutical chemistry. Their unique structural features and potential therapeutic applications make them valuable assets in the quest for novel treatments. As research continues to uncover new possibilities, these compounds are poised to play a pivotal role in shaping the future of medicine.
1934517-18-6 (CID 130800008) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)